Cas no 21176-96-5 (Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-)

21176-96-5 structure
Product name:Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-
Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-
- MLS000679674
- CHEMBL1424218
- 21176-96-5
- SR-01000301154-1
- DTXSID601226053
- HMS1599N10
- SR-01000301154
- HMS2773M10
- SMR000296926
- 4-(dimethylamino)-N,N-dimethylbenzenecarbothioamide
- N,N-dimethyl-p-(dimethylamino)thiobenzamide
- AKOS000349082
-
- Inchi: InChI=1S/C11H16N2S/c1-12(2)10-7-5-9(6-8-10)11(14)13(3)4/h5-8H,1-4H3
- InChI Key: DHDMEGGTXOLWLX-UHFFFAOYSA-N
- SMILES: CN(C)C1=CC=C(C=C1)C(=S)N(C)C
Computed Properties
- Exact Mass: 208.10358
- Monoisotopic Mass: 208.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.6Ų
Experimental Properties
- PSA: 6.48
Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl- Related Literature
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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